Cas no 39960-05-9 (3-(3,4-dichlorophenyl)propan-1-ol)

• Product Name: 3-(3,4-dichlorophenyl)propan-1-ol
• CAS No: 39960-05-9
• MF: C₉H₁₀Cl₂O
• MW: 205.081100940704
• CID: 2113268
• PubChem ID: 19075313
• Update Time: 2025-11-01

3-(3,4-dichlorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3,4-dichloroBenzenepropanol
• SCHEMBL81497
• EN300-132515
• 3-(3,4-Dichlorophenyl)propanol
• SMFPSLHLQXSDGJ-UHFFFAOYSA-N
• FT-0750213
• 3-(3,4-Dichlorophenyl)propan-1-ol
• AKOS005217791
• 39960-05-9
• 3-(3,4-dichlorophenyl)-1-propanol
• Z993012522
• 3-(3,4-dichlorophenyl)propan-1-ol

• Inchi： 1S/C9H10Cl2O/c10-8-4-3-7(2-1-5-12)6-9(8)11/h3-4,6,12H,1-2,5H2
• InChI Key： SMFPSLHLQXSDGJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CCCO)Cl

Computed Properties

• Exact Mass: 204.0108703g/mol
• Monoisotopic Mass: 204.0108703g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3-(3,4-dichlorophenyl)propan-1-ol

Comprehensive Overview of 3-(3,4-Dichlorophenyl)propan-1-ol (CAS No. 39960-05-9): Properties, Applications, and Industry Insights

3-(3,4-Dichlorophenyl)propan-1-ol (CAS No. 39960-05-9) is an organochlorine compound with a molecular formula of C₉H₁₀Cl₂O. This aromatic alcohol derivative has garnered significant attention in pharmaceutical and agrochemical research due to its versatile structural framework. The compound features a propan-1-ol chain linked to a 3,4-dichlorophenyl ring, which contributes to its unique physicochemical properties, including moderate polarity and thermal stability.

In recent years, the demand for 3-(3,4-dichlorophenyl)propan-1-ol has surged, particularly in the synthesis of intermediates for bioactive molecules. Researchers frequently search for "CAS 39960-05-9 solubility" or "3-(3,4-dichlorophenyl)propan-1-ol synthesis method," reflecting its relevance in organic chemistry workflows. The compound’s logP value (partition coefficient) and hydrogen bonding capacity make it a candidate for drug design, aligning with the growing interest in small-molecule therapeutics.

From an industrial perspective, 39960-05-9 is often utilized in the production of flavors and fragrances, where its aromatic profile is valued. Environmental concerns have also driven studies on its biodegradability, a hot topic in green chemistry discussions. Analytical techniques like HPLC and GC-MS are commonly employed to characterize this compound, addressing queries such as "how to purify 3-(3,4-dichlorophenyl)propan-1-ol."

The compound’s crystalline form and melting point (typically 80–85°C) are critical for quality control in manufacturing. Recent patents highlight its role in developing antifungal agents, tying into the broader search trend for "novel antimicrobial compounds." Regulatory compliance, especially regarding REACH and FDA guidelines, is another frequent query, emphasizing the need for transparent safety data.

Innovations in catalytic reduction methods have optimized the synthesis of 3-(3,4-dichlorophenyl)propan-1-ol, reducing byproducts. This aligns with the industry’s shift toward sustainable chemistry, a recurring theme in academic and commercial forums. Additionally, its potential as a building block for liquid crystals has sparked interest in the electronics sector, particularly for OLED materials.

In summary, CAS No. 39960-05-9 represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its structural adaptability and evolving utility ensure its prominence in both research and industrial settings, addressing contemporary needs like cost-effective synthesis and eco-friendly production.